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Compound of Interest

Compound Name:
2-(4-

Hydroxybutylamino)nitrobenzene

Cat. No.: B8412156 Get Quote

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 2-(4-Hydroxybutylamino)nitrobenzene. The information is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Hazard Identification and Physicochemical
Properties
While specific data for 2-(4-Hydroxybutylamino)nitrobenzene is limited, its safety profile can

be inferred from the parent compound, nitrobenzene. Nitrobenzene is classified as a

combustible liquid and is toxic if swallowed, in contact with skin, or inhaled.[1][2] It is suspected

of causing cancer and may damage fertility.[2] It can also cause damage to organs, particularly

the blood, through prolonged or repeated exposure.[2]

Physicochemical Properties of Nitrobenzene (as a reference)
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Property Value

Appearance Pale yellow to dark brown oily liquid[3][4][5]

Odor Almond-like, pungent[3][4][5]

Molecular Weight 123.11 g/mol [6][7]

Boiling Point 210.9 °C (411.6 °F)[8]

Melting Point 5.7 °C (42.3 °F)[8]

Flash Point 88 °C (190.4 °F) (Closed Cup)[6][7]

Solubility in Water 0.19 g/100 ml at 20 °C[8]

Vapor Density 4.25 (Air = 1)[6]

Specific Gravity 1.2037 at 20°C[7]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory to minimize exposure. The following table

summarizes the required PPE for handling 2-(4-Hydroxybutylamino)nitrobenzene, based on

recommendations for nitrobenzene.
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Body Part Recommended Protection Material/Standard

Hands Chemical-resistant gloves

Viton, Butyl Rubber, or

Polyvinyl Alcohol are

recommended materials.[9]

Eyes/Face
Safety glasses with side

shields or goggles; face shield

Conforming to EN 166 or

equivalent.[10]

Body
Protective clothing, lab coat, or

chemical-resistant suit

Should be clean and put on

before work.[9] For large spills,

a gas-tight suit (EN 943) may

be necessary.[10]

Respiratory Respirator

Required if local exhaust

ventilation is inadequate.[9] A

powered air-purifying respirator

(PAPR) may be suitable for

long-term use.[11]
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Hazard Assessment

PPE Selection

Final Check

Start: Handling
2-(4-Hydroxybutylamino)nitrobenzene

Is the work area
well-ventilated?

What is the quantity
of the substance?

What is the task?
(e.g., weighing, transfer, reaction)

Wear Respirator

No

Respirator may not be
required with adequate
local exhaust ventilation

Yes

Wear Lab Coat

Small

Wear Chemical-Resistant Suit
for large quantities or splashes

Large

Wear Chemical-Resistant Gloves
(Viton, Butyl Rubber, PVA)

Wear Safety Goggles
and Face Shield

Proceed with Caution

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-(4-Hydroxybutylamino)nitrobenzene.

Operational Plan: Step-by-Step Handling
Procedures

Preparation:
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Ensure the work area is well-ventilated, preferably within a chemical fume hood.[1][12]

Have an emergency shower and eyewash station readily accessible.[9][10]

Assemble all necessary equipment and reagents before starting.

Put on all required personal protective equipment (PPE) as detailed in the table above.[9]

Handling:

Avoid skin and eye contact.[9]

Do not breathe vapors or mists.[1][12]

Handle the substance away from heat, sparks, and open flames.[1][12]

Use spark-proof tools and explosion-proof equipment if necessary, especially at

temperatures above the flashpoint.[10]

Keep the container tightly closed when not in use.[1][12]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][9]

Clean the work area and any contaminated equipment.

Remove and properly store or dispose of contaminated PPE.[9]

Do not take contaminated work clothes home.[9]

Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[12] Remove contaminated clothing.[10] Seek immediate medical attention.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[12] Seek immediate medical attention.
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Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen.[12] Seek

immediate medical attention.[12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[12] Seek immediate medical

attention.[12]

Spills: Evacuate the area. Remove all sources of ignition.[12] Absorb the spill with an inert

material (e.g., sand, diatomaceous earth) and place it in a suitable, closed container for

disposal.[2][12] Prevent the spill from entering drains or waterways.[2][13]

Disposal Plan
Waste Collection:

Collect all waste containing 2-(4-Hydroxybutylamino)nitrobenzene in clearly labeled,

sealed containers.

Do not mix with other incompatible wastes. Nitrobenzene reacts violently with strong

oxidants, reducing agents, and strong acids.[13]

Waste Disposal:

Dispose of the chemical waste through a licensed disposal company.[14]

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[14]

Contaminated packaging should be disposed of as unused product.[14]

Follow all local, regional, and national hazardous waste regulations.[1]

This substance is harmful to aquatic life with long-lasting effects; prevent it from entering

the environment.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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